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Cat. No.: B082683

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of praseodymium oxide
(PreO11) as a catalyst and catalyst support for the oxidation of carbon monoxide (CO). This
document details the synthesis of nanostructured praseodymium oxide, the preparation of
supported catalysts, and the experimental protocols for evaluating their catalytic performance.

Introduction

Praseodymium oxide is a rare earth oxide that has garnered significant interest in catalysis due
to its unique electronic and structural properties. Its ability to cycle between Pr(lll) and Pr(1V)
oxidation states and its high oxygen mobility make it a promising candidate for various redox
reactions, including the oxidation of CO.[1][2] Praseodymium oxide can be utilized as a catalyst
on its own, as a support for noble metals like gold (Au) and palladium (Pd), or as a component
in mixed oxide systems to enhance catalytic activity and stability.[3][4] The synergistic
interaction between praseodymium oxide and supported metal nanopatrticles, along with the
presence of oxygen vacancies, are believed to be key factors in its catalytic efficacy for CO
oxidation.[5]

Catalyst Synthesis Protocols
Synthesis of Praseodymium Oxide (PreO11) Nanorods

This protocol describes a hydrothermal method for synthesizing praseodymium hydroxide
nanorods, which are subsequently calcined to produce praseodymium oxide nanorods.[3][6][7]
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Materials:

Praseodymium metal powder
Concentrated hydrochloric acid (HCI)
Potassium hydroxide (KOH)

Deionized water

Protocol:

Preparation of Praseodymium Chloride Solution: Dissolve praseodymium metal powder in
concentrated HCI to form a 0.1 M praseodymium chloride (PrCls) solution.[3][6]

Precipitation of Praseodymium Hydroxide: Add a 5 M KOH solution dropwise into the PrCls
solution under constant stirring until praseodymium hydroxide, Pr(OH)s, completely
precipitates.[3][6]

Hydrothermal Treatment: Transfer the precipitate and the solution to a Teflon-lined stainless
steel autoclave. Heat the autoclave to 180°C and maintain this temperature for 45 hours to
facilitate the formation of nanorods.[5][7]

Washing and Drying: After the hydrothermal treatment, cool the autoclave to room
temperature. Collect the precipitate by centrifugation, wash it several times with deionized
water and ethanol to remove any remaining ions, and then dry it in an oven at 80°C.

Calcination: Calcine the dried praseodymium hydroxide nanorods in air at 600°C for 2 hours.
This step converts the hexagonal Pr(OH)s to face-centered cubic PreO11.[5][6][7]

Preparation of Gold-Supported Praseodymium Oxide
(Au/PreO11) Nanorods

This protocol details the loading of gold nanoparticles onto the synthesized PreO11 nanorods

using a deposition-reduction method.[3][6][7]

Materials:
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e PreO11 nanorods (from protocol 2.1)

e Hydrogen tetrachloroaurate(lll) (HAuClas) solution

e Sodium borohydride (NaBHa) solution

Protocol:

 Dispersion of Support: Disperse a known amount of PreO11 nanorods in deionized water.

e Deposition of Gold Precursor: Add a calculated amount of HAuCla solution to the PreO11
suspension under vigorous stirring. The amount of HAuCla will determine the final weight
percentage of gold on the catalyst.

e Reduction of Gold: Add a freshly prepared NaBHa solution dropwise to the mixture while
stirring. The NaBHa acts as a reducing agent, converting the gold precursor to metallic gold
nanoparticles on the surface of the nanorods.[5][6][7]

e Washing and Drying: After the reduction is complete, collect the Au/PreO11 catalyst by
centrifugation. Wash the catalyst thoroughly with deionized water to remove any residual
ions and then dry it in an oven at a low temperature (e.g., 60-80°C).

Experimental Workflow Diagrams
Synthesis of Praseodymium Oxide Nanorods
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Caption: Workflow for the synthesis of PreO11 nanorods.
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Caption: Experimental workflow for CO oxidation catalytic testing.

Protocol for Catalytic Activity Measurement

This protocol outlines the procedure for evaluating the catalytic activity of praseodymium oxide-
based catalysts for CO oxidation in a fixed-bed flow microreactor.
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Apparatus and Conditions:

Reactor: Fixed-bed flow microreactor (e.g., 7 mm internal diameter).[3][6]

Catalyst Mass: 100 mg.[3][6]

Reaction Gas Mixture: 1% CO balanced with air.[6]

Total Flow Rate: 33.6 mL/min.[6]

Analysis: Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) or a
suitable CO analyzer.

Protocol:

Catalyst Packing: Place 100 mg of the catalyst powder into the microreactor, securing it with
quartz wool plugs.

System Purge: Purge the reactor system with an inert gas (e.g., N2 or He) to remove any
contaminants.

Pre-treatment (if required): Depending on the experimental design, the catalyst may be pre-
treated in a specific gas flow (e.g., air or a reducing atmosphere) at an elevated temperature.

Reaction Initiation: Introduce the reaction gas mixture (1% CO in air) into the reactor at a
total flow rate of 33.6 mL/min.

Temperature Programming: Increase the reactor temperature in a stepwise or ramped
manner (e.g., from room temperature to 300°C).

Data Collection: At each temperature setpoint, allow the reaction to stabilize, and then
analyze the composition of the effluent gas using a gas chromatograph or CO analyzer to
determine the concentration of CO.

Calculation of CO Conversion: The CO conversion is calculated using the following formula:
CO Conversion (%) = [ ([CO]lin - [CO]Jout ) / [COJin ] * 100 where [CO]in is the concentration
of CO in the feed gas and [CO]Jout is the concentration of CO in the effluent gas.
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Quantitative Data Summary

The catalytic performance of pure and gold-supported praseodymium oxide nanorods for CO
oxidation is summarized in the table below. The data highlights the significant enhancement in
catalytic activity upon the addition of gold nanoparticles.

Catalyst Tso (°C)* T100 (°C)? Reference
PreO11 nanorods > 220 Not achieved [3]
Au/PreO11 nanorods ~135 140 [3]

1 Tso: Temperature at which 50% CO conversion is achieved. 2 Tio0: Temperature at which
100% CO conversion is achieved.

Catalytic Mechanism Overview

The enhanced catalytic activity of Au/PreO11 nanorods is attributed to a synergistic effect
between the gold nanoparticles and the praseodymium oxide support.[3] The praseodymium
oxide provides active surface oxygen species and possesses good oxygen storage properties.
[3] The presence of gold nanoparticles is believed to promote the migration of these surface
oxides and the formation of local defects on the PreO11 support, which are active sites for CO
oxidation. The reaction is thought to proceed via a Mars-van Krevelen-type mechanism, where
lattice oxygen from the praseodymium oxide participates in the oxidation of CO, and the
resulting oxygen vacancies are subsequently replenished by gas-phase oxygen.

Concluding Remarks

Praseodymium oxide, particularly in its nanostructured form and when used as a support for
noble metals, demonstrates significant potential as a catalyst for CO oxidation. The protocols
and data presented in these application notes provide a foundation for researchers to explore
and optimize praseodymium oxide-based catalysts for environmental and energy applications.
The high activity of Au/PreO11 nanorods at relatively low temperatures suggests their utility in
applications such as automotive exhaust treatment and air purification. Further research into
the effects of different dopants, synthesis methods, and reaction conditions will continue to
advance the development of these promising catalytic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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